Cas no 403860-09-3 (methyl 2,3-dichloro-4H-thieno[3,2-b]pyrrole-5-carboxylate)

• Product Name: methyl 2,3-dichloro-4H-thieno[3,2-b]pyrrole-5-carboxylate
• CAS No: 403860-09-3
• MF: C₈H₅Cl₂NO₂S
• MW: 250.101798772812
• CID: 2147082
• PubChem ID: 11665979
• Update Time: 2025-04-21

methyl 2,3-dichloro-4H-thieno[3,2-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2,3-dichloro-4H-thieno[3,2-b]pyrrole-5-carboxylate
• DB-308213
• IAFAWUFAJZJFNQ-UHFFFAOYSA-N
• 403860-09-3
• 2,3-Dichloro-5-methoxycarbonyl-4H-thieno[3,2-b]pyrrole
• SCHEMBL3328220

• Inchi： 1S/C8H5Cl2NO2S/c1-13-8(12)3-2-4-6(11-3)5(9)7(10)14-4/h2,11H,1H3
• InChI Key： IAFAWUFAJZJFNQ-UHFFFAOYSA-N
• SMILES： ClC1=C(SC2C=C(C(=O)OC)NC=21)Cl

Computed Properties

• Exact Mass: 248.9418050Da
• Monoisotopic Mass: 248.9418050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.3Ų